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Compound of Interest

Compound Name: Tiadinil

Cat. No.: B1663663 Get Quote

Tiadinil Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the shelf life, storage, and handling of Tiadinil,
along with troubleshooting guides and frequently asked questions for its use in experimental

settings.

Frequently Asked Questions (FAQs)
1. What is the recommended shelf life and storage for Tiadinil?

Tiadinil powder is stable for at least two years when stored at -20°C, protected from light and

moisture.[1] For long-term storage of Tiadinil in solution, it is recommended to store it at -80°C.

Stock solutions stored at -20°C should be used within one month, while those at -80°C can be

used within six months.[2] Always refer to the supplier's specific recommendations if available.

2. How should I prepare a stock solution of Tiadinil?

Tiadinil has low solubility in water but is soluble in several organic solvents. Dimethyl sulfoxide

(DMSO) is a common solvent for preparing stock solutions, with a solubility of 125 mg/mL

(466.89 mM), though ultrasonic treatment may be needed.[2] It is also soluble in methanol (124

g/L at 20°C) and acetone (434 g/L at 20°C).[1] For analytical purposes, acetonitrile is often

used as a solvent. When preparing a stock solution, it is advisable to dissolve Tiadinil in a

suitable organic solvent first and then make further dilutions in your aqueous experimental

medium. To enhance solubility, you can warm the solution to 37°C and use an ultrasonic bath.

[2]
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3. What is the mechanism of action for Tiadinil?

Tiadinil is a plant activator that induces Systemic Acquired Resistance (SAR), a plant's natural

defense mechanism against a broad range of pathogens.[3][4] It does not have direct

antimicrobial activity.[3] After application, Tiadinil is metabolized in the plant to its active form,

4-methyl-1,2,3-thiadiazole-5-carboxylic acid (SV-03).[3][5] This metabolite triggers the SAR

signaling pathway, leading to the expression of defense-related genes, such as Pathogenesis-

Related (PR) genes.[3][5] Interestingly, this induction can occur without a significant increase in

salicylic acid (SA) levels, suggesting that SV-03 acts at the same level as or downstream of SA

in the signaling cascade.[3][5]

Quantitative Data Summary
Table 1: Shelf Life and Storage Conditions

Form
Storage
Temperature

Shelf Life Special Conditions

Powder -20°C At least 2 years[1]
Protect from light and

moisture[1]

In Solvent -20°C Up to 1 month[2]

Store in separate

aliquots to avoid

freeze-thaw cycles[2]

In Solvent -80°C Up to 6 months[2]

Store in separate

aliquots to avoid

freeze-thaw cycles[2]

Solution
Room Temperature

(20-25°C)

Short-term (refer to

specific solvent and

concentration)

Varies based on

solvent and

formulation[6]

Table 2: Solubility of Tiadinil
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Solvent Solubility Temperature

Water 13.2 mg/L 20°C[7]

Methanol 124 g/L 20°C[1]

Acetone 434 g/L 20°C[1]

Toluene 11.8 g/L 20°C[1]

Dimethyl Sulfoxide (DMSO) 125 mg/mL Not Specified[2]
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Plant Cell
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Experimental Workflow

1. Prepare Tiadinil Solution

2. Treat Plants
(e.g., soil drench or foliar spray)

3. Incubation Period
(e.g., 2-3 days)

4. Pathogen Inoculation

5. Disease Assessment
(e.g., lesion size, bacterial count)

6. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. preprints.org [preprints.org]

3. Thiadiazole carboxylic acid moiety of tiadinil, SV-03, induces systemic acquired resistance
in tobacco without salicylic acid accumulation [jstage.jst.go.jp]

4. The Past, Present, and Future of Plant Activators Targeting the Salicylic Acid Signaling
Pathway - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. esslabshop.com [esslabshop.com]

7. Degradation of the novel herbicide tiafenacil in aqueous solution: Kinetics, various
influencing factors, hydrolysis products identification, and toxicity assessment - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Tiadinil shelf life and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663663#tiadinil-
shelf-life-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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